Cas no 2680687-02-7 (2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2680687-02-7
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5646683
• PubChem ID: 165938887
• Update Time: 2025-05-20

2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276271
• 2680687-02-7
• 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid
• 2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.1heptane-1-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)6(14)13-2-1-5-3-8(13,4-5)7(15)16/h5H,1-4H2,(H,15,16)
• InChI Key： HLHOHPQYBALAQW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2CC1(C(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.1heptane-1-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2680687-02-7)

2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680687-02-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug development. This bicyclic structure, featuring a trifluoroacetyl substituent and an azabicyclo framework, presents a unique combination of chemical properties that make it a promising candidate for various therapeutic applications.

The compound’s molecular architecture is characterized by a seven-membered bicyclic system containing an azetidine ring, which is further functionalized with a carboxylic acid group at the 1-position and a trifluoroacetyl moiety at the 2-position. This arrangement imparts distinct steric and electronic properties, making it an attractive scaffold for designing novel bioactive molecules. The presence of the trifluoroacetyl group, in particular, is noteworthy as it introduces fluorine atoms into the molecule, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of bicyclic compounds as pharmacophores due to their structural rigidity and ability to mimic natural product scaffolds. Among these, azabicyclo[3.1.1]heptane derivatives have emerged as particularly valuable motifs in drug discovery. These compounds often exhibit enhanced binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. The specific example of CAS No. 2680687-02-7 represents a cutting-edge exploration of this class of molecules.

The trifluoroacetyl group in 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid plays a crucial role in determining the compound’s pharmacological profile. Fluorine atoms are known to influence molecular interactions through various mechanisms, including modulation of hydrogen bonding, electronic effects, and hydrophobicity. This makes trifluoroacetylated compounds particularly interesting for designing drugs that require precise targeting and high affinity for their intended biological receptors.

Recent studies have highlighted the potential of trifluoroacetylated azabicyclo[3.1.1]heptanes in addressing various therapeutic challenges. For instance, modifications of this scaffold have been explored in the development of central nervous system (CNS) therapeutics, where the rigid bicyclic core contributes to blood-brain barrier penetration, while the fluorinated substituents enhance metabolic stability and receptor binding affinity. Additionally, derivatives of this class have shown promise in anti-inflammatory and antimicrobial applications, underscoring the versatility of this molecular motif.

The synthesis of CAS No. 2680687-02-7 involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the azabicyclo[3.1.1]heptane core, followed by functionalization with the trifluoroacetyl group and carboxylic acid moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity.

The pharmacokinetic properties of 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.1]heptane-1-carboxylic acid are also of significant interest. The trifluoroacetyl group can enhance lipophilicity while simultaneously improving metabolic stability by resisting hydrolysis under physiological conditions. This balance is critical for achieving optimal pharmacokinetic profiles in drug candidates, including appropriate half-life and bioavailability.

In conclusion,CAS No. 2680687-02-7 exemplifies the innovative approaches being taken in medicinal chemistry to develop novel therapeutic agents based on structurally complex scaffolds like azabicyclo[3.1.1]heptanes functionalized with trifluoroacetyl groups. The unique combination of steric constraints provided by the bicyclic system and electronic modulations introduced by fluorine atoms offers a rich chemical space for designing next-generation bioactive molecules with improved efficacy and selectivity.